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Compound of Interest

Compound Name: JR-AB2-011

Cat. No.: B10825248

This document provides critical safety and logistical information for the proper handling and
disposal of the research chemical JR-AB2-011, a selective mTORC?2 inhibitor. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
standard protocols.

Chemical and Physical Properties

For safe handling and disposal, it is essential to be aware of the physical and chemical
properties of JR-AB2-011. The following table summarizes key data points for this compound.

Property Value

3-(3,4-Dichlorophenyl)-1-(4-fluorophenyl)-1-(5-
methyl-4,5-dihydrothiazol-2-yl)urea

Chemical Name

CAS Number 2411853-34-2 or 329182-61-8

Molecular Formula C17H14CI2FN30S

Molecular Weight 398.28 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (2 mg/mL, with warming)
Storage Temperature 2-8°C
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Disposal Procedures

The recommended procedure for the disposal of JR-AB2-011 and its containers is to utilize an
approved waste disposal service. Adherence to local, state, and federal regulations is
mandatory.

Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o Unused JR-AB2-011 powder should be kept in its original or a clearly labeled, sealed
container.

o Solutions of JR-AB2-011 (e.g., in DMSO) should be collected in a designated, sealed, and
clearly labeled waste container for halogenated organic waste.

o Contaminated labware (e.g., pipette tips, vials, gloves) should be collected in a separate,
sealed container labeled as "JR-AB2-011 Contaminated Waste."

o Packaging for Disposal:
o Ensure all waste containers are securely sealed to prevent leaks or spills.

o Properly label each container with the chemical name ("JR-AB2-011"), relevant hazard
symbols, and the quantity of waste.

e Engage a Licensed Waste Disposal Company:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup by a licensed chemical waste disposal company.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for JR-AB2-011.
e Documentation:

o Maintain a record of the amount of JR-AB2-011 disposed of, the date of disposal, and the
name of the waste disposal company.
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Experimental Workflow for Disposal

The logical workflow for the proper disposal of JR-AB2-011 is outlined in the diagram below.
This process ensures that all safety and regulatory aspects are considered.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for JR-AB2-
011]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825248#r-ab2-011-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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